Cas no 1020718-00-6 (1-(Chloromethyl)-2-fluoro-3-nitrobenzene)

• Product Name: 1-(Chloromethyl)-2-fluoro-3-nitrobenzene
• CAS No: 1020718-00-6
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD09955448
• CID: 1040784
• PubChem ID: 29919249
• Update Time: 2025-04-20

1-(Chloromethyl)-2-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Dhloromethyl)-2-fluoro-3-nitrobenzene
• 1-(Chloromethyl)-2-fluoro-3-nitrobenzene
• 2-Fluoro-3-nitrobenzyl chloride
• AK-53658
• AM62198
• MolPort-005-943-526
• QC-7569
• BENZENE, 1-(CHLOROMETHYL)-2-FLUORO-3-NITRO-
• 2-Fluoro-3-nitrobenzylchloride
• CL8703
• CM13418
• AS05977
• BC226687
• AK103441
• AB0030453
• ST24037601
• X2651
• MFCD09955448
• AKOS006311630
• SCHEMBL17141360
• DTXSID70652030
• DB-346981
• EN300-330661
• 1-(chloromethyl)-2-fluoro-3-nitro-benzene
• 1020718-00-6
• AS-46080
• A856955

• MDL： MFCD09955448
• Inchi： 1S/C7H5ClFNO2/c8-4-5-2-1-3-6(7(5)9)10(11)12/h1-3H,4H2
• InChI Key： VSKUTYKGLMWRNW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.423

1-(Chloromethyl)-2-fluoro-3-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes